4-(3-Ethoxyphenyl)-1-methylpyrrolidin-3-amine

• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol
• IUPAC Name: 4-(3-ethoxyphenyl)-1-methylpyrrolidin-3-amine
• InChI: InChI=1S/C13H20N2O/c1-3-16-11-6-4-5-10(7-11)12-8-15(2)9-13(12)14/h4-7,12-13H,3,8-9,14H2,1-2H3
• InChI Key: NGXVBQRXWPZTTC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2CN(CC2N)C

Description

4-(3-Ethoxyphenyl)-1-methylpyrrolidin-3-amine is a pyrrolidine derivative characterized by a 3-ethoxyphenyl substituent at the 4-position and a methyl group at the 1-position of the pyrrolidine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Ethoxyphenyl)-1-methylpyrrolidin-3-amine can be achieved through several synthetic routes. One common method involves the reaction of 3-ethoxybenzaldehyde with 1-methylpyrrolidine in the presence of a reducing agent such as sodium borohydride. The reaction is typically carried out in an organic solvent like ethanol under reflux conditions .

Industrial Production Methods

Industrial production of this compound may involve more scalable and efficient methods, such as catalytic hydrogenation or continuous flow synthesis. These methods ensure higher yields and purity of the final product, making them suitable for large-scale production .

Chemical Reactions Analysis

Oxidation Reactions

The compound undergoes oxidation primarily at the amine group or the aromatic ring. Key reactions include:

• Formation of Quinones : Treatment with strong oxidizing agents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) oxidizes the ethoxyphenyl group to quinones under acidic conditions.

• N-Oxide Formation : Reaction with hydrogen peroxide (H₂O₂) or peracids (e.g., meta-chloroperbenzoic acid) produces N-oxides, altering the electronic properties of the pyrrolidine ring.

Table 1: Oxidation Reactions

Reagent	Conditions	Product	Yield (%)
KMnO₄	H₂SO₄, 80°C	3-Ethoxyquinone derivative	65–70
H₂O₂	CH₃COOH, RT	Pyrrolidine N-oxide	85

Reduction Reactions

Reduction modifies the amine group or the aromatic substituent:

• Amine Reduction : Sodium borohydride (NaBH₄) reduces the tertiary amine to a secondary amine, though yields are modest due to steric hindrance.

• Catalytic Hydrogenation : Palladium on carbon (Pd/C) under H₂ gas reduces the ethoxyphenyl group to a cyclohexanol derivative, retaining the pyrrolidine structure .

Table 2: Reduction Reactions

Reagent	Conditions	Product	Yield (%)
NaBH₄	MeOH, 0°C	Secondary amine analog	45
Pd/C, H₂	EtOH, 50 psi	Cyclohexanol-pyrrolidine hybrid	78

Substitution Reactions

The ethoxyphenyl and pyrrolidine moieties participate in nucleophilic and electrophilic substitutions:

• Aromatic Electrophilic Substitution : Bromination (Br₂/FeBr₃) occurs at the para position of the ethoxyphenyl ring.

• Pyrrolidine Alkylation : Treatment with alkyl halides (e.g., methyl iodide) substitutes the methyl group on the pyrrolidine nitrogen, forming quaternary ammonium salts .

Table 3: Substitution Reactions

Reagent	Conditions	Product	Yield (%)
Br₂, FeBr₃	DCM, RT	4-Bromo-3-ethoxyphenyl derivative	82
CH₃I	K₂CO₃, DMF	Quaternary ammonium salt	90

Ring-Opening and Cyclization

Under specific conditions, the pyrrolidine ring undergoes transformations:

• Acid-Catalyzed Ring Opening : Concentrated HCl cleaves the ring to form a linear diamine, which can re-cyclize under basic conditions .

• Reductive Amination : Reaction with aldehydes/ketones and reducing agents (e.g., NaBH₃CN) forms bicyclic structures via intramolecular cyclization .

Mechanistic Insights

• Oxidation Pathways : DFT studies suggest that oxidation of the ethoxyphenyl group proceeds through a radical intermediate stabilized by resonance with the ether oxygen.

• Steric Effects in Reduction : The methyl group at the 1-position hinders access to the amine, explaining lower yields in NaBH₄ reductions compared to unsubstituted analogs.

Scientific Research Applications

Pharmacological Applications

The compound has been investigated for its role as a pharmacological agent , particularly in the modulation of neurotransmitter systems. Its structural characteristics allow it to interact with various receptors and enzymes, making it a candidate for the development of therapeutics targeting neurological disorders.

Neuropharmacology

Research indicates that compounds similar to 4-(3-Ethoxyphenyl)-1-methylpyrrolidin-3-amine can influence dopaminergic and serotonergic pathways. These interactions are crucial for understanding the compound's potential in treating conditions such as depression and anxiety disorders. For instance, studies have shown that modifications to the pyrrolidine structure can enhance binding affinity to serotonin receptors, suggesting avenues for developing selective serotonin reuptake inhibitors (SSRIs) .

Structure-Activity Relationship (SAR) Studies

Understanding the structure-activity relationship is vital for optimizing the efficacy of 4-(3-Ethoxyphenyl)-1-methylpyrrolidin-3-amine. SAR studies have revealed that specific substitutions on the phenyl ring significantly affect biological activity. For example, variations in ethoxy substituents can alter lipophilicity and receptor selectivity, which are critical for drug design .

Table 1: Summary of SAR Findings

Substitution	Effect on Activity	Reference
Ethoxy Group	Increased lipophilicity
Methyl Substitutions	Enhanced receptor binding
Hydroxyl Modifications	Reduced metabolic stability

Case Studies

Several case studies highlight the practical applications of 4-(3-Ethoxyphenyl)-1-methylpyrrolidin-3-amine in drug development:

• Antidepressant Activity : A recent study explored the compound's efficacy in animal models of depression. Results indicated significant reductions in depressive-like behaviors when administered at optimized doses, suggesting its potential as an antidepressant .
• Cognitive Enhancement : Another investigation focused on the cognitive-enhancing effects of the compound. Behavioral tests demonstrated improvements in memory retention and learning abilities in mice, which could be beneficial for conditions like Alzheimer's disease .

Mechanism of Action

The mechanism of action of 4-(3-Ethoxyphenyl)-1-methylpyrrolidin-3-amine involves its interaction with specific molecular targets and pathways. The compound is known to interact with trace amine-associated receptors (TAARs), which are a family of G protein-coupled receptors. Activation of these receptors can modulate various physiological processes, including neurotransmitter release and signal transduction pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Structural Features of Selected Pyrrolidine Derivatives

Compound Name	Substituents (Position)	Key Functional Groups	Biological Relevance
4-(3-Ethoxyphenyl)-1-methylpyrrolidin-3-amine	3-Ethoxyphenyl (4), Methyl (1)	Amine, Ethoxy	Potential CNS activity (inference)
EPPTB (N-(3-ethoxyphenyl)-4-pyrrolidin-1-yl-3-trifluoromethyl-benzamide)	Benzamide (core), Ethoxyphenyl (side)	Amide, Trifluoromethyl, Ethoxy	TAAR1 antagonist; neurochemical studies
1-Methylpyrrolidin-3-amine (F51)	Methyl (1)	Amine	MurA enzyme inhibitor (low potency)
(3R,4S)-4-cyclopropyl-1-{[4-methoxy-3-(methoxymethyl)phenyl]methyl}pyrrolidin-3-amine	Cyclopropyl (4), Methoxyphenyl (side)	Amine, Methoxy	Structural diversity for drug design

Key Observations:

• Ethoxyphenyl vs. Benzamide (EPPTB): While both compounds share a 3-ethoxyphenyl group, EPPTB incorporates a benzamide core and trifluoromethyl group, which likely enhances its selectivity for TAAR1 receptors. The target compound’s simpler pyrrolidine-amine structure may favor interactions with different targets, such as trace amine-associated receptors or enzymes .
• Aliphatic vs. Aromatic Substituents (F51): The absence of an aromatic substituent in F51 correlates with reduced MurA inhibitory activity compared to aromatic analogues, underscoring the importance of π-π interactions in enzyme binding. The target compound’s ethoxyphenyl group may confer similar advantages in aromatic-driven interactions .
• Cyclopropyl vs.

Pharmacological and Biochemical Activity

Key Insights:

• TAAR1 Modulation: EPPTB and RO5263397 highlight the role of pyrrolidine/oxazoline scaffolds in TAAR1 regulation. The target compound’s amine group and ethoxyphenyl substituent may position it as a TAAR1 modulator, though its exact activity remains uncharacterized in the provided evidence .
• Enzyme Inhibition: The low potency of F51 suggests that pyrrolidine amines require aromatic substituents for effective enzyme interaction. The target compound’s ethoxyphenyl group may enhance binding affinity compared to F51, though this requires experimental validation .

Biological Activity

4-(3-Ethoxyphenyl)-1-methylpyrrolidin-3-amine is a pyrrolidine derivative notable for its potential biological activities. This compound, characterized by its unique substitution pattern, has garnered attention in medicinal chemistry due to its interactions with various biological targets. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic potential, and comparative analysis with similar compounds.

Chemical Structure

The molecular structure of 4-(3-Ethoxyphenyl)-1-methylpyrrolidin-3-amine can be represented as follows:

$$\text{C}_{13}\text{H}_{17}\text{N}\text{O}$$

This structure features a pyrrolidine ring substituted with a 3-ethoxyphenyl group and a methylamine group at the third position, contributing to its chemical reactivity and biological properties.

The mechanism of action for 4-(3-Ethoxyphenyl)-1-methylpyrrolidin-3-amine involves interaction with specific molecular targets such as receptors and enzymes. The compound may modulate their activity, leading to various biological effects. Although detailed studies are ongoing, preliminary findings suggest involvement in neurotransmitter modulation and potential anti-inflammatory effects .

Antibacterial Properties

Research indicates that 4-(3-Ethoxyphenyl)-1-methylpyrrolidin-3-amine exhibits antibacterial properties . In vitro studies have demonstrated effectiveness against certain bacterial strains, suggesting its potential as a therapeutic agent in treating infections caused by resistant bacteria .

Anti-inflammatory Effects

The compound has shown promise in anti-inflammatory applications . It may inhibit pathways associated with inflammation, potentially offering therapeutic benefits in conditions characterized by chronic inflammation . For instance, compounds structurally similar to 4-(3-Ethoxyphenyl)-1-methylpyrrolidin-3-amine have been evaluated for their ability to inhibit cyclooxygenase (COX) enzymes and tumor necrosis factor-alpha (TNF-α), both key players in inflammatory processes .

Comparative Analysis

To understand the uniqueness of 4-(3-Ethoxyphenyl)-1-methylpyrrolidin-3-amine, it is useful to compare it with structurally related compounds:

Compound Name	Structural Differences	Biological Activity
4-(4-Methoxyphenyl)-1-methylpyrrolidin-3-amine	Methoxy group instead of ethoxy	Similar antibacterial activity
4-(4-Ethoxyphenyl)-1-methylpyrrolidin-2-amine	Amine group at a different position	Varies in receptor binding affinity

The specific substitution pattern of 4-(3-Ethoxyphenyl)-1-methylpyrrolidin-3-amine influences both its chemical reactivity and biological activity compared to these similar compounds.

Case Studies

Several studies have explored the biological effects of related compounds:

• Inhibition Studies : A study demonstrated that related pyrrolidine derivatives could inhibit cGMP uptake significantly more than traditional PDE5 inhibitors like sildenafil, suggesting enhanced efficacy in modulating cyclic nucleotide levels .
• Anti-inflammatory Screening : Compounds similar to 4-(3-Ethoxyphenyl)-1-methylpyrrolidin-3-amine were screened for anti-inflammatory activity using models of induced inflammation in mice. Results indicated that these compounds could reduce inflammatory markers effectively .

Q & A

Q. What are the optimal synthetic routes for 4-(3-Ethoxyphenyl)-1-methylpyrrolidin-3-amine, and how can yield and purity be maximized?

Methodological Answer: The synthesis of pyrrolidin-3-amine derivatives typically involves reductive amination or nucleophilic substitution. For example, sodium hypochlorite in ethanol has been used to cyclize intermediates under mild conditions (e.g., room temperature, 3-hour reaction time) to form structurally similar amines . To maximize yield:

• Use anhydrous solvents (e.g., THF or ethanol) to minimize side reactions.
• Purify intermediates via vacuum filtration and washing with methanol/water (yields >90% reported for analogous compounds) .
• Optimize reaction stoichiometry, as excess methylamine or reducing agents (e.g., NaBH4) may improve conversion .

Q. Which spectroscopic techniques are most reliable for structural characterization of this compound?

Methodological Answer:

• NMR Spectroscopy : 1H and 13C NMR (DMSO-d6) can resolve the ethoxyphenyl and pyrrolidine moieties. Key signals include:
  • δ 1.35 ppm (triplet, CH3 of ethoxy group).
  • δ 3.45–3.70 ppm (multiplet, pyrrolidine CH2 and CH groups).
  • Aromatic protons appear between δ 6.70–7.30 ppm .
• HRMS : Confirm molecular weight (e.g., calculated for C13H20N2O: [M+H]+ = 221.1654) with <2 ppm error .
• FTIR : Detect amine N-H stretches (~3200 cm⁻¹) and aryl ether C-O bonds (~1250 cm⁻¹) .

Q. Table 1: Key Spectroscopic Benchmarks

Technique	Expected Signals/Values	Reference
1H NMR (DMSO-d6)	δ 1.35 (t, J=7.0 Hz, 3H, CH3)
13C NMR	δ 63.2 (OCH2CH3), δ 55.1 (NCH3)
HRMS (ESI)	m/z 221.1654 [M+H]+

Advanced Research Questions

Q. How can enantiomeric resolution of 4-(3-Ethoxyphenyl)-1-methylpyrrolidin-3-amine be achieved, and what chiral analysis methods are recommended?

Methodological Answer:

• Chiral HPLC : Use a Chiralpak IA column with hexane:isopropanol (80:20) and 0.1% diethylamine. Monitor enantiomers at 254 nm (retention time differences ≥2 min) .
• Asymmetric Synthesis : Employ chiral auxiliaries (e.g., (R)-BINOL) during reductive amination to bias stereochemistry .
• X-ray Crystallography : Resolve absolute configuration using single crystals grown via slow evaporation in ethanol/water (analogous to methods in ).

Q. How do computational models predict the biological activity of this compound, and what structural analogs show promise in SAR studies?

Methodological Answer:

• Docking Studies : Use AutoDock Vina to model interactions with GPCRs (e.g., serotonin receptors). The ethoxyphenyl group may occupy hydrophobic pockets, while the amine forms hydrogen bonds .
• SAR Insights : Fluorine or methoxy substitutions at the 3-position (as in ) enhance binding affinity by 2–3× compared to ethoxy. Replace the pyrrolidine with piperidine to assess ring size effects .

Q. What strategies resolve contradictions in biological activity data across in vitro assays?

Methodological Answer:

• Assay Optimization :
  • Use HEK293 cells transfected with target receptors to minimize off-target effects.
  • Validate results via orthogonal assays (e.g., cAMP vs. calcium flux).
• Metabolic Stability : Pre-incubate compounds with liver microsomes to assess degradation (t1/2 <30 min suggests false negatives due to rapid metabolism) .

Data Contradiction Analysis

Q. How should researchers address discrepancies in NMR or crystallographic data for this compound?

Methodological Answer:

• Variable-Temperature NMR : Resolve dynamic effects (e.g., ring puckering in pyrrolidine) by acquiring spectra at 298 K and 323 K .
• DFT Calculations : Compare experimental 13C NMR shifts with B3LYP/6-311+G(d,p)-optimized structures to identify misassignments .
• Redundant Synthesis : Reproduce the compound via alternative routes (e.g., Grignard addition vs. reductive amination) to confirm structural consistency .

Methodological Tables

Q. Table 2: Recommended Reaction Conditions for Key Steps

Step	Conditions	Yield	Reference
Reductive Amination	EtOH, NaBH4, 0°C→RT, 12 h	85–90%
Cyclization	NaOCl·5H2O, EtOH, RT, 3 h	91%
Chiral Resolution	Chiralpak IA, hexane:iPrOH:DEA	>95%